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Cat. No.: B1265406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 1-
Bromoeicosane (C₂₀H₄₁Br), a long-chain alkyl bromide. The accurate determination of these

fundamental physical properties is crucial for its application in chemical synthesis, materials

science, and pharmaceutical development, where it may serve as a key intermediate or

building block. This document outlines the empirical values for its melting and boiling points

and details the standard experimental methodologies for their determination.

Physicochemical Data for 1-Bromoeicosane
The physical state of 1-Bromoeicosane under standard conditions is a white to off-white

crystalline solid[1][2][3]. Its key phase transition temperatures are summarized below.

Physical Property Value

Melting Point 36-39 °C[1][4]

Boiling Point 386 °C[1]

Experimental Protocols
The following sections describe standard laboratory procedures for the determination of the

melting and boiling points of organic compounds such as 1-Bromoeicosane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1265406?utm_src=pdf-interest
https://www.benchchem.com/product/b1265406?utm_src=pdf-body
https://www.benchchem.com/product/b1265406?utm_src=pdf-body
https://www.benchchem.com/product/b1265406?utm_src=pdf-body
https://www.benchchem.com/product/b1265406?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.westlab.com/blog/measuring-melting-point
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1265406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting Point Determination: Capillary Method
The capillary method is the most common technique for determining the melting point of a

crystalline solid due to its accuracy and the small sample size required[3][5][6].

Principle: A small, finely powdered sample is heated at a controlled rate. The temperature at

which the substance transitions from a solid to a liquid is recorded as the melting point. Pure

crystalline substances typically exhibit a sharp melting point range (0.5-1.0°C)[6][7].

Apparatus:

Melting point apparatus (e.g., Mel-Temp or digital equivalent) or Thiele tube[6][8]

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of 1-Bromoeicosane is finely ground into a powder

using a mortar and pestle to ensure uniform heat distribution. The open end of a capillary

tube is pressed into the powder. The tube is then inverted and tapped gently to pack the

sample into the sealed end, aiming for a sample height of 2-3 mm[4][5].

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus alongside a calibrated thermometer[6].

Initial Determination: A preliminary, rapid heating run is often performed to determine an

approximate melting range[4][7].

Accurate Determination: A fresh sample is prepared and heated rapidly to about 15-20°C

below the approximate melting point. The heating rate is then reduced to 1-2°C per minute to

allow for thermal equilibrium between the sample, heating block, and thermometer[4][6].

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample
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becomes a clear liquid is recorded as the end of the range[6][9]. The procedure should be

repeated at least once to ensure reproducibility[4].

Boiling Point Determination: Thiele Tube Method
Due to the high boiling point of 1-Bromoeicosane (386 °C), specialized equipment and a high-

temperature heating medium (e.g., silicone oil) are required. The Thiele tube method is a

suitable micro-scale technique[1][10].

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. In this method, the sample is heated, and its vapor

displaces trapped air in an inverted capillary tube. Upon cooling, the point at which the liquid is

drawn into the capillary corresponds to the boiling point[1].

Apparatus:

Thiele tube

High-temperature heating oil (e.g., silicone oil)

Small test tube (e.g., 6 x 50 mm)

Capillary tube (sealed at one end)

High-temperature thermometer

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: A few drops of molten 1-Bromoeicosane (approximately 0.5 mL) are

placed into the small test tube. A capillary tube, sealed at one end, is placed inside the test

tube with its open end down[1][11].

Apparatus Assembly: The test tube assembly is attached to a thermometer using a rubber

band or wire, ensuring the sample is level with the thermometer bulb. This assembly is then

placed into the Thiele tube containing the heating oil, ensuring the oil level is above the side

arm[1][8].
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Heating: The side arm of the Thiele tube is gently and evenly heated. This creates

convection currents that ensure uniform temperature distribution throughout the oil[1][2][8].

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen

as a slow stream of bubbles. As the liquid's boiling point is approached and surpassed, a

rapid and continuous stream of vapor bubbles will emerge from the capillary tube[1][11].

Cooling and Recording: The heat source is removed, and the apparatus is allowed to cool

slowly. The stream of bubbles will slow and eventually stop. The boiling point is the

temperature at which the liquid is drawn up into the inverted capillary tube[1][2]. The

barometric pressure should also be recorded, as boiling point is pressure-dependent.

Process Visualization
The logical workflow for the determination of these key physical properties is outlined below.
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Caption: Workflow for Melting and Boiling Point Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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